Cas no 1805339-14-3 (Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805339-14-3
• MF: C₁₁H₁₃BrF₂N₂O₂
• MW: 323.133929014206
• CID: 4810320
• Update Time: 2025-07-02

Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H13BrF2N2O2/c1-2-18-8(17)3-7-10(15)9(11(13)14)6(4-12)5-16-7/h5,11H,2-4,15H2,1H3
• InChI Key： VPALFNIFFHHRHS-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(CC(=O)OCC)C(=C1C(F)F)N

Computed Properties

• Exact Mass: 322.01285 g/mol
• Monoisotopic Mass: 322.01285 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2
• Molecular Weight: 323.13

Additional information on Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate

Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805339-14-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805339-14-3, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with an amino group, a bromomethyl moiety, and a difluoromethyl group, has garnered considerable attention due to its utility in the development of novel therapeutic agents.

The structural features of Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate make it an invaluable building block for medicinal chemists. The presence of the amino group provides a nucleophilic site for further functionalization, while the bromomethyl group serves as a reactive handle for cross-coupling reactions. Additionally, the difluoromethyl substituent is known to enhance metabolic stability and binding affinity in drug candidates, making this compound particularly attractive for the design of bioactive molecules.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways. Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate has emerged as a crucial intermediate in the synthesis of inhibitors for enzymes such as kinases and proteases. For instance, studies have demonstrated its role in the preparation of potent inhibitors targeting aberrantly activated signaling pathways in cancer cells. The pyridine scaffold is particularly well-suited for mimicking natural substrates and binding to specific pockets within these enzymes, thereby disrupting their function.

Moreover, the compound's difluoromethyl group has been extensively studied for its ability to improve pharmacokinetic properties. Difluorinated compounds are known to exhibit enhanced lipophilicity and metabolic stability, which are critical factors in drug development. This property has led to numerous patents and publications detailing the use of Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate in the synthesis of next-generation drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of this intermediate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient derivatization of Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate into a wide array of pharmacologically relevant molecules. These methods have not only streamlined the synthesis process but also opened new avenues for structural diversification and optimization.

The pharmaceutical industry continues to invest heavily in exploring novel therapeutic modalities, and intermediates like Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate play a pivotal role in this endeavor. Researchers are leveraging its unique structural attributes to develop treatments for a broad spectrum of diseases, including inflammatory disorders, neurological conditions, and infectious diseases. The compound's versatility ensures that it remains at the forefront of pharmaceutical innovation.

In conclusion, Ethyl 3-amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805339-14-3) is a cornerstone intermediate in modern pharmaceutical synthesis. Its structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a key player in the discovery and development of next-generation drugs.